3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C10H9NO3 |
|---|---|
Molecular Weight |
191.18 g/mol |
IUPAC Name |
3-oxo-1-pyridin-4-ylcyclobutane-1-carboxylic acid |
InChI |
InChI=1S/C10H9NO3/c12-8-5-10(6-8,9(13)14)7-1-3-11-4-2-7/h1-4H,5-6H2,(H,13,14) |
InChI Key |
SHMWFHAMNMJSCR-UHFFFAOYSA-N |
Canonical SMILES |
C1C(=O)CC1(C2=CC=NC=C2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Approaches and Methodologies
Alternative Route via Malononitrile and Acetone Derivatives
The synthesis outlined in CN103232340A offers a distinct pathway starting from acetone and bromine, avoiding toxic reagents like osmium tetroxide:
Step 1: Synthesis of 1,3-Dibromo-2-Acetone
Acetone reacts with bromine in ethanol to form 1,3-dibromo-2-acetone, a versatile intermediate for cyclization.
Step 2: Cyclobutane Ring Formation
Malononitrile undergoes nucleophilic substitution with 1,3-dibromo-2-acetone in dimethylformamide (DMF) under phase-transfer catalysis (tetrabutylammonium bromide). This step forms 3,3-dicyano-2-acetylcyclobutane.
Step 3: Decarboxylation and Functionalization
Hydrolysis of the nitrile groups followed by decarboxylation yields 3-oxocyclobutanecarboxylic acid. Introducing the pyridin-4-yl group requires additional steps, such as Suzuki-Miyaura coupling with a pyridinyl boronic acid.
Advantages :
- Avoids highly toxic reagents (e.g., osmium tetroxide).
- Solvents (ethanol, DMF) are recyclable, enhancing environmental sustainability.
Yield Analysis :
Comparative Analysis of Synthetic Methods
Reaction Efficiency and Scalability
| Parameter | Triphenylphosphine Route | Malononitrile Route |
|---|---|---|
| Number of Steps | 6 | 3 |
| Overall Yield | 78% | 52–68% |
| Toxic Reagents | Ozone, methyl iodide | None |
| Scalability | Moderate | High |
Functional Group Compatibility
- Pyridin-4-yl Introduction : The triphenylphosphine route allows direct incorporation via aldehyde substitution, whereas the malononitrile method requires post-cyclization coupling.
- Carboxylic Acid Formation : Hydrolysis of nitriles (e.g., 3-benzylidene cyclobutyronitrile) proves more efficient (>90% yield) compared to decarboxylation.
Mechanistic Insights and Side Reactions
Wittig-Type Cyclization Mechanism
The triphenylphosphine-mediated pathway relies on a modified Wittig reaction, where methyl triphenylphosphine iodide generates a ylide intermediate. This ylide reacts with epichlorohydrin to form a cyclobutane ring, followed by aldehyde addition to install the pyridin-4-yl group.
Characterization and Quality Control
Spectroscopic Validation
Purity Assessment
- High-performance liquid chromatography (HPLC) confirms purity >99% for both synthetic routes.
Chemical Reactions Analysis
3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid undergoes several types of chemical reactions, including:
Oxidation: This compound can be oxidized to form various oxidized derivatives.
Reduction: Reduction reactions can convert the ketone group to an alcohol.
Substitution: The pyridine ring can undergo substitution reactions with various electrophiles or nucleophiles.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: Researchers use this compound to study its effects on biological systems.
Industry: This compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Properties of Cyclobutane Carboxylic Acid Derivatives
Key Observations:
Substituent Electronic Effects :
- The pyridin-4-yl group in the parent compound introduces electron-withdrawing effects via its nitrogen atom, enhancing the acidity of the carboxylic acid group (predicted pKa ~3.5–4.0) compared to the phenyl analog (pKa ~4.2–4.7) .
- The pyridin-3-yl isomer may exhibit slightly reduced acidity due to altered resonance effects, though this remains speculative without experimental data.
Solubility Trends :
- The parent compound’s moderate water solubility likely stems from the pyridine ring’s polarity, contrasting with the hydrophobic phenyl analog.
- The 2-Oxo variant (ketone at position 2) may display higher solubility due to increased conformational flexibility, reducing crystal lattice stability.
Ring Strain and Stability: The cyclobutane ring’s inherent strain is modulated by substituents.
Biological Interactions :
- Pyridine-containing analogs are predicted to engage in stronger hydrogen bonding and π-π stacking interactions with biological targets (e.g., kinases) compared to phenyl-substituted counterparts. Positional isomerism (4-pyridinyl vs. 3-pyridinyl) could further influence target selectivity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
